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Compound of Interest

Compound Name: 2,6-Difluorobenzyl alcohol

Cat. No.: B091412

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2,6-Difluorobenzyl
Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,6-
Difluorobenzyl alcohol, tailored for professionals in research and drug development. The
information is presented to ensure safe handling, storage, and emergency response.

Chemical Identification and Physical Properties

2,6-Difluorobenzyl alcohol is an aromatic compound with the chemical formula C7HeF20.[1] It
IS recognized as a valuable intermediate in organic synthesis, particularly in the development of
pharmaceuticals and agrochemicals.[1]

Table 1: Physicochemical Properties of 2,6-Difluorobenzyl Alcohol
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Property Value Source
Molecular Weight 144.12 g/mol [1112][3]
Appearance Colorless to light yellow liquid [1][4]
Boiling Point 88 °C @ 14 torr (mmHQ) [1]
Density 1.3 g/cm3 [1]
Refractive Index 150 @ 20 °C [1]
Flash Point 88 °C

Vapor Density 4.97 [1]

Hazard Identification and GHS Classification

2,6-Difluorobenzyl alcohol is classified as a hazardous substance. It is a combustible liquid
that can cause skin and serious eye irritation, and may also cause respiratory irritation.[2][5][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Acute Toxicity, Oral (potential) 4 H302: Harmful if swallowed
Acute Toxicity, Dermal 4 H312: Harmful in contact with
(potential) skin

Source: Aggregated GHS information from ECHA C&L Inventory as reported by PubChem.[2]
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Experimental Protocols

The following protocols are generalized from standard laboratory safety procedures and should
be adapted to specific laboratory conditions and risk assessments.

Standard Handling Protocol

This protocol outlines the necessary steps for the safe handling of 2,6-Difluorobenzyl alcohol
in a laboratory setting.

Methodology:

o Preparation and Engineering Controls:

[¢]

Conduct a pre-work hazard assessment.

o Work within a certified chemical fume hood to minimize inhalation exposure.[7][8][9][10]

o Ensure that a safety shower and eyewash station are readily accessible and have been
tested.

o Remove all potential ignition sources from the work area, such as open flames, hot plates,
and spark-producing equipment.[7][10]

o Keep containers of 2,6-Difluorobenzyl alcohol closed when not in use.[10]

o Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness).[11]

o Wear a flame-resistant lab coat and safety goggles to protect against splashes.[7][11]

o Ensure clothing fully covers the arms and legs, and wear closed-toe shoes.[7][11]

e Dispensing and Use:

o Use the smallest practical quantity for the experiment.[10]

o When transferring, do so slowly to avoid splashing.
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o If transferring from a large metal container, ensure proper bonding and grounding to
prevent static discharge.[8][10]

o Clean up any small drips or spills immediately.

o Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.

o Decontaminate all work surfaces.

o Properly label and store any unused 2,6-Difluorobenzyl alcohol in a designated, well-
ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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